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Compound of Interest |

1,1-
Compound Name: BIS(TRIFLUOROMETHYL)-2,2-
DICYANOETHYLENE 97
CAS No.: 1113-69-5
Cat. No.: B072081

Executive Summary

CAS 791-50-4 is a specialized organofluorine sulfur compound primarily used as a stable
precursor to Hexafluorothioacetone, a highly reactive thioketone monomer. While the dimer
itself is chemically stable at ambient conditions, it poses severe health risks, most notably fatal
inhalation toxicity.

This guide is designed for research scientists and process engineers. It moves beyond
standard SDS reporting to provide a mechanistic understanding of the compound's behavior—
specifically its low melting point (~24°C) and its thermal dissociation into toxic monomers—to
ensure zero-exposure handling.

Chemical Identity & Physicochemical Properties

The compound exists at the threshold between solid and liquid phases at standard laboratory
temperatures, necessitating strict temperature control during manipulation.
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Chemical Name

2,2,4,4-Tetrakis(trifluoromethyl)-1,3-dithietane

Synonyms Hexafluorothioacetone dimer; HFTA dimer
CAS Number 791-50-4

Molecular Formula CeF1252

Molecular Weight 364.18 g/mol

Physical State

Low-melting crystalline solid or liquid

(Temperature dependent)

Melting Point 24°C (75°F)
Boiling Point 110°C (230°F)
N Soluble in organic solvents (e.g., DMF, DMSO,
Solubility ]
CH2Cl2); Insoluble in water
o Dissociates to Hexafluorothioacetone
Reactivity

(monomer) upon heating or catalysis

Hazards Identification (GHS Classification)

Signal Word: DANGER

The primary risk driver is acute inhalation toxicity.[1] The compound can sublime or release
monomeric vapors that are rapidly absorbed through the respiratory tract.

GHS Hazard Statements
o H330: Fatal if inhaled. (Category 2)

o H301: Toxic if swallowed. (Category 3)
e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]
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o H335: May cause respiratory irritation.[2][3]

Decomposition Hazards

Under fire conditions or thermal stress (>100°C), the compound decomposes to release:
e Hydrogen Fluoride (HF): Extremely corrosive and toxic.
o Sulfur Oxides (SOx): Respiratory irritants.

» Hexafluorothioacetone: Highly reactive monomer.[4]

Operational Handling Protocols

Due to the H330 classification, open-bench handling is strictly prohibited.

A. Engineering Controls (The First Line of Defense)

o Primary Containment: All weighing, transfer, and reaction setups must occur within a certified
chemical fume hood or a glovebox (inert atmosphere: N2 or Ar).

e Velocity: Fume hood face velocity must be maintained >100 fpm.

o Temperature Control: Since the MP is 24°C, maintain the reagent at 4°C (refrigerated) to
keep it solid during weighing, reducing vapor pressure and spill risk.

B. Personal Protective Equipment (PPE)

o Respiratory: If fume hood containment is breached or for spill cleanup, use a Self-Contained
Breathing Apparatus (SCBA). Standard cartridge respirators may be insufficient due to the
lack of warning properties (odor threshold).

o Dermal: Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).

o Quter Layer: Laminate film (e.qg., Silver Shield) or thick Nitrile (8 mil) for extended
handling.
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e Ocular: Chemical splash goggles. Face shield recommended for liquid-phase handling.

C. Experimental Workflow: Thermal Cracking

Researchers often heat the dimer to generate the reactive monomer in situ. This is the highest-
risk operation.

e Setup: Use a sealed pressure vessel or a flow system vented directly to a scrubber.

e Scrubbing: Effluent gas must pass through a caustic scrubber (NaOH) to neutralize any
escaping fluorinated sulfur species.

e Quenching: Residual dimer/monomer should be quenched with an alkaline solution (e.g.,
NaOH in methanol) to mineralize the fluoride and sulfur before disposal.

Visualization: Safety & Reactivity Logic
Figure 1: Safe Handling Hierarchy & Decision Matrix

This diagram outlines the decision logic for handling CAS 791-50-4 based on its physical state
and process requirements.
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Start: Handling CAS 791-50-4

Check Physical State
(MP ~24°C)

Solid (<24°C) Liquid (>24°C)
Low Vapor Pressure High Vapor/Aerosol Risk

Engineering Control: Engineering Control:
Standard Fume Hood Glovebox or Closed System

N

Process: Thermal Cracking / Reaction

Gas Effluent Residue

Mandatory: Caustic Scrubber Disposal: Alkaline Quench

(Trap HF/Monomer) -> Haz Waste

Click to download full resolution via product page

Caption: Operational logic flow for minimizing inhalation risk during phase changes and
processing.

Emergency Response Protocols
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Scenario Immediate Action

IMMEDIATE EVACUATION. Move victim to
) fresh air. Administer 100% oxygen if breathing is
Inhalation . .
labored. Call Emergency Services stating

"Fluorinated Sulfur Compound Exposure."

Wash with soap and water for 15 minutes. If
) redness occurs, treat as potential HF exposure
Skin Contact _ _ o
(apply Calcium Gluconate gel if HF evolution is

suspected) and seek medical aid.

Rinse cautiously with water for 15 minutes,
Eye Contact lifting eyelids. Remove contact lenses. Seek

urgent ophthalmological care.

Evacuate area. Use SCBA. Absorb liquid with
Spill (Small) vermiculite or sand. Do NOT use water (may

generate HF). Place in a sealed container.

Storage & Stability

o Temperature: Store refrigerated (2—8°C) to maintain solid state.
o Atmosphere: Store under Inert Gas (Argon or Nitrogen). Moisture sensitive.

o Incompatibilities: Strong oxidizing agents, strong bases (causes rapid decomposition), and
Lewis acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safe Handling and Protocols for CAS
791-50-4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072081#cas-791-50-4-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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